Methyl-(4-methyl-naphthalen-1-ylmethyl)amine
Overview
Description
Methyl-(4-methyl-naphthalen-1-ylmethyl)amine is an organic compound with the molecular formula C13H15N . It is a derivative of ammonia, but with one hydrogen atom being replaced by a methyl group .
Synthesis Analysis
The synthesis of amines like Methyl-(4-methyl-naphthalen-1-ylmethyl)amine can be achieved through various methods. One common method is the alkylation of ammonia or amines with alkyl halides in an S N 2 reaction . Another method involves the N-methylation of amines with methanol, catalyzed by Iridium (I) complexes .Molecular Structure Analysis
The molecular structure of amines is similar to that of ammonia (NH3), where the hydrogen atoms in the ammonia molecule are replaced one at a time by hydrocarbon groups . In the case of Methyl-(4-methyl-naphthalen-1-ylmethyl)amine, one hydrogen atom of ammonia is replaced by a methyl group .Chemical Reactions Analysis
Amines, including Methyl-(4-methyl-naphthalen-1-ylmethyl)amine, are known to be good nucleophiles because they possess lone pair electrons. They can be alkylated by an S N 2 reaction with alkyl halides . Additionally, a range of aromatic primary amines, including heterocyclic amines, have been selectively transformed into the corresponding N-methylamino derivatives using a catalyst at a low catalyst loading .Physical And Chemical Properties Analysis
The physical and chemical properties of amines like Methyl-(4-methyl-naphthalen-1-ylmethyl)amine can vary. Amines have simple physical properties such as solubility and boiling points . They are considered near relatives of ammonia, NH3 .Scientific Research Applications
Drug Discovery and Development
“Methyl-(4-methyl-naphthalen-1-ylmethyl)amine” contains a methyl group, which plays a significant role in drug discovery and development . The “methylation effect”, or the “magic methyl” effect, is a factor that stands out due to the number of examples that demonstrate profound changes in either pharmacodynamic or pharmacokinetic properties . The small, monovalent, and lipophilic methyl group (-CH3) is versatile and of great importance in the design or optimization of bioactive compounds .
Antimicrobial Applications
Naphthoquinones, a component of the compound , have been found to have antimicrobial properties . The chemical modification of naphthoquinones improves their pharmacological properties by introducing amines, amino acids, furan, pyran, pyrazole, triazole, indole, among other chemical groups .
Antitumoral Applications
Naphthoquinones have also been found to have antitumoral properties . They have been used in the treatment of cancer, and the introduction of various chemical groups can enhance their effectiveness .
Role in Medicinal Chemistry
More than 90% of medicines containing heterocyclic compounds have been developed after obtaining a thorough scientific understanding of the biological system . As “Methyl-(4-methyl-naphthalen-1-ylmethyl)amine” is a heterocyclic compound, it could potentially have a wide range of applications in medicinal chemistry .
Mechanism of Action
Target of Action
Methyl-(4-methyl-naphthalen-1-ylmethyl)amine is a biochemical compound used in proteomics research . .
Mode of Action
As a biochemical compound used in proteomics research, it may interact with various proteins and enzymes, but the specifics of these interactions are currently unknown .
Biochemical Pathways
Given its use in proteomics research, it may be involved in a variety of biochemical reactions .
Result of Action
As a biochemical used in proteomics research, it may have diverse effects depending on the specific context of its use .
properties
IUPAC Name |
N-methyl-1-(4-methylnaphthalen-1-yl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N/c1-10-7-8-11(9-14-2)13-6-4-3-5-12(10)13/h3-8,14H,9H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NALGVBVMIHNVKJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C2=CC=CC=C12)CNC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
98978-50-8 |
Source
|
| Record name | methyl[(4-methylnaphthalen-1-yl)methyl]amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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